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Compound of Interest

Compound Name: GPR119 agonist 3

Cat. No.: B15604766

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of novel chemical entities is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of GPR119 agonist 3, a compound

under investigation for its potential therapeutic effects. Adherence to these procedures is critical

for laboratory safety, environmental protection, and regulatory compliance.

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data

Sheet (SDS) for GPR119 agonist 3. The SDS contains detailed information regarding the

compound's specific hazards, handling, and emergency measures. In the absence of a specific

SDS, the compound should be treated as a hazardous substance of unknown toxicity.

Immediate Safety and Handling Precautions
Prior to handling GPR119 agonist 3 waste, all appropriate personal protective equipment

(PPE) must be worn. Handling of the compound, particularly in powdered form, should occur

within a certified chemical fume hood to minimize inhalation risks.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

A NIOSH-approved respirator may be necessary

depending on the compound's hazards and the

procedure.

Step-by-Step Disposal Protocol
The following protocol outlines the standard procedure for the disposal of GPR119 agonist 3.

These steps are based on general hazardous waste guidelines and must be adapted to comply

with institutional and local regulations. Always consult with your institution's Environmental

Health and Safety (EHS) department for specific requirements.

1. Hazard Assessment and Waste Classification:

All waste generated from experiments involving GPR119 agonist 3, including solids, liquids,

and contaminated labware, should be considered hazardous chemical waste.

2. Waste Segregation:

At the point of generation, segregate GPR119 agonist 3 waste from other waste streams to

prevent accidental chemical reactions.

Do not mix with incompatible materials.

At a minimum, maintain separate, clearly labeled waste containers for:

Solid Waste: Contaminated items such as gloves, pipette tips, weighing papers, and vials.

Liquid Waste: Unused or expired solutions containing the GPR119 agonist.

Sharps Waste: Contaminated needles and syringes.
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3. Waste Container Selection and Labeling:

Use designated, leak-proof, and chemically compatible containers for each waste stream.

All containers must be clearly labeled with "Hazardous Waste," the full chemical name

("GPR119 agonist 3" and any other components), the primary hazard(s) (e.g., "Irritant,"

"Harmful if swallowed"), and the date the waste was first added.

4. Disposal Procedures:

Disposal of Liquid Waste:

Collect all aqueous and solvent-based solutions containing GPR119 agonist 3 in a

designated liquid hazardous waste container.

Do not pour GPR119 agonist 3 waste down the drain.

Keep the waste container securely capped when not in use.

Disposal of Solid Waste:

Place all non-sharp solid waste that has come into contact with the GPR119 agonist into a

designated solid hazardous waste container.

For unused or expired lyophilized powder, it is best practice to dissolve it in a suitable

solvent and dispose of it as liquid chemical waste.

Disposal of Sharps Waste:

Immediately place all contaminated sharps into a designated, puncture-resistant, and leak-

proof sharps container labeled for pharmaceutical or hazardous chemical waste.

Do not overfill sharps containers.

5. Final Disposal and Waste Pickup:

Store waste in a designated Satellite Accumulation Area (SAA) in or near the laboratory.
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Once a waste container is full, contact your institution's EHS department or a licensed

hazardous waste disposal company to arrange for waste pickup.

Maintain accurate records of all hazardous waste generated and disposed of to ensure

regulatory compliance.

Physicochemical and Toxicity Data
The following table summarizes available data for representative GPR119 agonists. This

information is crucial for understanding the compound's behavior and potential hazards.

Property Value Source

EC50 (hGPR119) 3.8 nM [1]

Solubility (DMSO) ~50 mg/mL [2]

Solubility (Water) Insoluble [3]

LD50 (Oral, Rat)

Data not available for GPR119

agonist 3. Treat as a

substance with unknown

toxicity.

Primary Hazards Causes serious eye irritation. [4]

GPR119 Signaling Pathway
Activation of GPR119 by an agonist like GPR119 agonist 3 initiates a signaling cascade that is

of significant interest in metabolic disease research. The diagram below illustrates this

pathway.
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Caption: GPR119 agonist 3 signaling pathway.

Experimental Workflow for Disposal
The logical flow for the proper disposal of GPR119 agonist 3 is outlined in the diagram below.

This workflow ensures that all safety and regulatory considerations are met at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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